BENGHE Foundational & Exploratory

Check Availability & Pricing

The Chemical Landscape of Safflower Yellow: A
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Safflower Yellow
Cat. No.: B7908641
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Safflower Yellow, a complex mixture of water-soluble flavonoids extracted from the petals of
Carthamus tinctorius L., has garnered significant attention for its therapeutic properties,
particularly in the treatment of cardiovascular and cerebrovascular diseases.[1][2] This
technical guide provides an in-depth exploration of the chemical composition of Safflower
Yellow, detailing its major constituents, their quantitative distribution, and the experimental
methodologies used for their isolation and characterization.

Core Chemical Constituents

Safflower Yellow is not a single entity but a rich amalgam of quinochalcone C-glycosides. The
primary and most pharmacologically significant components include Hydroxysafflor Yellow A
(HSYA), Safflor Yellow A (SYA), Safflor Yellow B (SYB), and Anhydrosafflor Yellow B (AHSYB).
[1][2] HSYA is recognized as a principal active ingredient and is often used as a standard for
the quality control of safflower extracts.[1]

Chemical Structures and Properties
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The core structure of these compounds is based on a chalcone backbone, characterized by a

three-carbon a,B-unsaturated carbonyl system linking two aromatic rings. The uniqueness of

safflower yellow pigments lies in their C-glycosidic linkages.

Table 1: Major Chemical Components of Safflower Yellow

. Molecular Weight ( Key Structural
Component Chemical Formula
g/mol) Features
Hydroxysafflor Yellow Quinochalcone di-C-
C27H32016 612.55 )
A (HSYA) glycoside[3]
Safflor Yellow A (SYA)  C27H3001s 594.52 Chalcone derivative[2]
Dimeric
Safflor Yellow B (SYB)  CasHs4027 1062.93 ]
quinochalcone[3]
Dehydrated form of a
Anhydrosafflor Yellow
C27H30015 594.52 precursor to red

B (AHSYB)

pigments[4][5]

Quantitative Composition

The relative abundance of the major components in Safflower Yellow extracts can vary

depending on the cultivar, geographical origin, and extraction method. However, HSYA is

consistently the most abundant yellow pigment.

Table 2: Quantitative Analysis of Major Components in Safflower Yellow Extracts
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Concentration Range Approximate Percentage
Component . .
(mglg of dried petals) of Total Yellow Pigments
Hydroxysafflor Yellow A
10 - 26[6] ~70%][5]
(HSYA)
Anhydrosafflor Yellow B »
2 -10[6] Not specified
(AHSYB)
Safflor Yellow B (SYB) Not specified ~1.5%[5]
Safflor Yellow A (SYA) 0.70% - 1.85% (of corolla)[7] Not specified

Experimental Protocols

The isolation and analysis of the chemical constituents of Safflower Yellow involve a multi-
step process, from extraction to purification and characterization.

Extraction of Safflower Yellow

A common and effective method for extracting the water-soluble yellow pigments from safflower
petals is hot water extraction.

Protocol 1: Hot Water Extraction
o Sample Preparation: Grind dried safflower petals into a fine powder.

o Extraction:

[e]

Add deionized water to the safflower powder at a solid-to-liquid ratio of 1:12 (w/v).

Soak the mixture for 30 minutes.

[e]

o

Heat the mixture to 70°C and maintain for 20 minutes with continuous stirring.

[¢]

Filter the mixture to collect the agueous extract.

[¢]

Repeat the extraction process on the residue one more time to maximize the yield.

[e]

Combine the extracts from both steps.[8]
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Purification by Macroporous Resin Chromatography

Macroporous adsorption resins are frequently used to purify and concentrate the target
flavonoids from the crude extract.

Protocol 2: Purification using D101 Macroporous Resin

Column Preparation: Pack a chromatography column with D101 macroporous resin and
equilibrate it by washing with deionized water.

e Loading: Load the crude Safflower Yellow extract onto the column.

¢ Washing: Wash the column with deionized water to remove impurities such as sugars and
salts.

» Elution: Elute the adsorbed yellow pigments with an appropriate concentration of ethanol
(e.g., 70%).

» Concentration: Collect the eluate and concentrate it under reduced pressure to obtain the
purified Safflower Yellow extract.

High-Performance Liquid Chromatography (HPLC)
Analysis

HPLC is a standard analytical technique for the separation and quantification of the individual
components of Safflower Yellow.

Protocol 3: HPLC Analysis of Safflower Yellow Components

o Chromatographic System: A standard HPLC system equipped with a UV-Vis or Diode Array
Detector (DAD).

e Column: Areversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 pum particle size).
» Mobile Phase: A gradient elution using:

o Solvent A: 0.1% formic acid in water.
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o Solvent B: Acetonitrile.

e Flow Rate: 1.0 mL/min.

» Detection Wavelength: 403 nm, which is the maximum absorption wavelength for HSYA and
AHSYB.[2]

* Injection Volume: 10 pL.

o Quantification: Use external standards of HSYA, SYA, SYB, and AHSYB to create calibration
curves for accurate quantification.

Visualizations
Biosynthetic Pathway of Hydroxysafflor Yellow A (HSYA)

The biosynthesis of HSYA in Carthamus tinctorius is a complex enzymatic process starting
from the general flavonoid pathway and branching into the unique quinochalcone synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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